Cas no 16002-19-0 (Propanedial, 2-methyl-)

• Product Name: Propanedial, 2-methyl-
• CAS No: 16002-19-0
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 150066
• PubChem ID: 98735
• Update Time: 2025-04-19

Propanedial, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanedial, 2-methyl-
• 2-methylpropanedial
• methylmalondialdehyde
• 3-Hydroxy-2-methyl-acrylaldehyd
• Methyl-malonaldehyd
• methylmalonaldehyde
• methylpropanedial
• Propanedial,2-methyl
• Propanedial,methyl
• N9Y140NWK2
• Propanedial, methyl-
• 16002-19-0
• UNII-N9Y140NWK2
• 2-methylmalonaldehyde
• NSC 162796
• NSC162796
• VXYSFSCCSQAYJV-UHFFFAOYSA-N
• NSC-162796
• FT-0717122
• DTXSID50166786
• MALONALDEHYDE, METHYL-

• Inchi： 1S/C4H6O2/c1-4(2-5)3-6/h2-4H,1H3
• InChI Key： VXYSFSCCSQAYJV-UHFFFAOYSA-N
• SMILES： O=CC(C=O)C

Computed Properties

• Exact Mass: 86.03680
• Monoisotopic Mass: 86.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 50.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 0.02030